4-(7-Methoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol

• IUPAC Name: 4-(7-methoxy-1'-methylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-2-yl)phenol
• InChI: InChI=1S/C22H25N3O3/c1-24-12-10-22(11-13-24)25-19(17-4-3-5-20(27-2)21(17)28-22)14-18(23-25)15-6-8-16(26)9-7-15/h3-9,19,26H,10-14H2,1-2H3
• InChI Key: UMSODDDYTGORMH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N3C(CC(=N3)C4=CC=C(C=C4)O)C5=C(O2)C(=CC=C5)OC
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a methoxy group (-OCH3), a methyl group (-CH3), a spiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine] ring system, and a phenol group (a benzene ring with a hydroxyl group, -OH).

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the spiro ring system and various functional groups. The spiro ring system, in particular, can contribute to the rigidity of the molecule, which can have significant effects on its chemical properties and interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the presence and position of the functional groups, and the nature of the spiro ring system.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Properties : Researchers have investigated the compound’s potential as an anticancer agent. .

Pharmacology and Receptor Binding

• G Protein-Coupled Receptors (GPCRs) : Studies have explored its interaction with GPCRs, which play crucial roles in cell signaling. .

Materials Science and Optoelectronics

• Photochromic Materials : Spirooxazines exhibit reversible color changes upon light exposure. .

Biochemical Assays and Enzyme Inhibition

• Enzyme Inhibitors : Researchers have explored whether this compound can inhibit specific enzymes. .

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it has biological activity, it could be due to interactions with proteins or other molecules in the body, but this would need to be determined through experimental studies.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry. Future work could involve synthesizing the compound, studying its properties, and investigating its potential uses in various fields.